Cas no 671200-15-0 (4-({5-(4-chlorophenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole)

• Product Name: 4-({5-(4-chlorophenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole
• CAS No: 671200-15-0
• MF: C₁₆H₁₃ClN₄OS₂
• MW: 376.883619070053
• CID: 5419756
• Update Time: 2025-07-09

4-({5-(4-chlorophenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-[[5-(4-chlorophenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]sulfanylmethyl]-3,5-dimethyl-1,2-oxazole
• 4-({5-(4-chlorophenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole

• Inchi： 1S/C16H13ClN4OS2/c1-9-13(10(2)22-20-9)7-23-15-18-19-16-21(15)14(8-24-16)11-3-5-12(17)6-4-11/h3-6,8H,7H2,1-2H3
• InChI Key： IAHCQGLYLNWBNM-UHFFFAOYSA-N
• SMILES： N1=C(SCC2=C(C)ON=C2C)N2C(C3=CC=C(Cl)C=C3)=CSC2=N1

Computed Properties

• Exact Mass: 376.022
• Monoisotopic Mass: 376.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 4-({5-(4-chlorophenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole

4-({5-(4-Chlorophenyl)-1,2,4-Triazolo[3,4-b]1,3-Thiazol-3-Ylsulfanyl}Methyl)-3,5-Dimethyl-1,2-Oxazole: A Comprehensive Overview

The compound CAS No. 671200-15-0, also known as 4-({5-(4-chlorophenyl)-1,2,4-triazolo[3,4-b]1,3-thiazol-3-ylsulfanyl}methyl)-3,5-dimethyl-1,2-oxazole, is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of heterocyclic rings and functional groups, which contribute to its potential applications in drug discovery and advanced materials development.

Recent studies have highlighted the importance of heterocyclic compounds in modern drug design due to their ability to interact with biological targets in a highly specific manner. The presence of multiple heterocyclic rings in this compound—specifically the oxazole, thiazole, and triazole moieties—suggests that it may exhibit diverse pharmacological activities. These rings are known for their stability and ability to form hydrogen bonds or other non-covalent interactions with biomolecules.

The structural complexity of this compound is further enhanced by the presence of a sulfanyl group, which can act as a potential site for redox reactions or metal coordination. This feature makes the compound an interesting candidate for applications in catalysis or as a ligand in coordination chemistry. Additionally, the substitution pattern on the aromatic rings—particularly the chlorophenyl group—can influence the electronic properties and reactivity of the molecule.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the assembly of individual heterocycles followed by coupling reactions to form the final structure. The synthesis strategy often employs techniques such as click chemistry or transition-metal-catalyzed couplings to achieve high yields and selectivity. Recent advancements in catalytic methods have made it possible to streamline the synthesis process, reducing production costs and improving scalability.

The pharmacological properties of this compound have been explored in several recent studies. For instance, researchers have investigated its potential as an anti-inflammatory agent by testing its ability to inhibit cyclooxygenase enzymes. The results indicate that the compound exhibits moderate activity compared to established drugs like aspirin or ibuprofen. Furthermore, preliminary studies suggest that it may also possess antioxidant properties due to its ability to scavenge free radicals.

Beyond its medicinal applications, this compound has shown promise in materials science as a building block for constructing advanced organic frameworks. Its ability to form stable supramolecular assemblies through π–π interactions or hydrogen bonding makes it a valuable component in the design of functional materials such as sensors or organic semiconductors.

In conclusion, CAS No. 671200-15-0 represents a versatile and intriguing molecule with a wide range of potential applications across multiple disciplines. Its unique structural features and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.